N-(4-methoxy-2-nitrophenyl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C16H16N2O6S/c1-24-12-5-8-14(15(10-12)18(20)21)17-16(19)9-11-3-6-13(7-4-11)25(2,22)23/h3-8,10H,9H2,1-2H3,(H,17,19)
• InChI Key: JWJFRUGBOZTAHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2=CC=C(C=C2)S(=O)(=O)C)[N+](=O)[O-]
• Molecular Formula: C16H16N2O6S
• Molecular Weight: 364.4 g/mol

Description

N-(4-methoxy-2-nitrophenyl)-2-(4-(methylsulfonyl)phenyl)acetamide, also known as MNPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Catalytic Synthesis

A study demonstrated the catalytic hydrogenation process for synthesizing N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate in the production of azo disperse dyes, highlighting the potential for green synthesis applications using novel catalysts for high selectivity and stability in chemical processes (Zhang Qun-feng, 2008).

Structural Characterization

Another research focused on the structural characterization and synthesis pathway of N‐(4‐Amino‐2‐methoxy­phenyl)­acet­amide, pointing to its role as a precursor in anticancer drug synthesis, showcasing the compound's significance in developing therapeutic agents (M. Robin et al., 2002).

Metabolic Studies

Research on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes provides insights into the metabolic pathways and potential toxicological profiles of related acetamide compounds, highlighting the importance of understanding biotransformation processes in safety evaluations (S. Coleman et al., 2000).

Environmental Impact

Studies on the complete oxidation of metolachlor, a structurally related compound, by the photoassisted Fenton reaction, discuss the environmental fate and degradation pathways of chloroacetamide herbicides, underscoring the need for effective water treatment and pollution control strategies (J. Pignatello, Yunfu. Sun, 1995).